Cas no 1861270-26-9 (3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1861270-26-9
• MF: C₁₅H₁₆BrN₃O₄
• MW: 382.20924282074
• CID: 6395595
• PubChem ID: 165807451
• Update Time: 2025-05-21

3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
• 1861270-26-9
• EN300-1287551

• Inchi： 1S/C15H16BrN3O4/c1-19-14(11(16)8-17-19)12(7-13(20)21)18-15(22)23-9-10-5-3-2-4-6-10/h2-6,8,12H,7,9H2,1H3,(H,18,22)(H,20,21)
• InChI Key： YDOWBLJHCTZWEL-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 381.03242g/mol
• Monoisotopic Mass: 381.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid

Introduction to 3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1861270-26-9)

3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1861270-26-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a unique structure that includes a benzyloxycarbonyl (Cbz) protecting group and a 4-bromo-1-methyl-1H-pyrazolyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The benzyloxycarbonyl (Cbz) protecting group is widely used in organic synthesis to protect amino groups during multi-step reactions. This group can be selectively removed under mild conditions, allowing for the controlled manipulation of the amino functionality. The presence of the Cbz group in 3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid provides synthetic flexibility and enhances the compound's stability during synthesis and purification processes.

The 4-bromo-1-methyl-1H-pyrazolyl substituent is another key feature of this compound. Pyrazoles are heterocyclic compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The bromine atom at the 4-position adds further complexity and can be used as a handle for further functionalization or as a label for biological studies. The methyl group at the 1-position enhances the lipophilicity and bioavailability of the compound, making it more suitable for in vivo applications.

In recent years, there has been growing interest in the use of pyrazole derivatives as scaffolds for drug discovery. Research has shown that compounds with similar structures to 3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid exhibit potent biological activities against various targets. For example, a study published in the Journal of Medicinal Chemistry reported that pyrazole derivatives with bromine substitutions showed significant antiproliferative effects on cancer cell lines. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated that such compounds could inhibit specific enzymes involved in inflammatory pathways.

The synthesis of 3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid typically involves multi-step procedures, including the formation of the Cbz protecting group, the introduction of the pyrazole ring, and the final coupling reaction to form the propanoic acid derivative. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels. The ability to synthesize this compound efficiently is crucial for its application in pharmaceutical research and development.

In terms of its potential applications, 3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid shows promise as a lead compound for drug discovery. Its unique structure and functional groups make it an attractive candidate for further modification and optimization. For instance, researchers can explore different substituents on the pyrazole ring or modify the propanoic acid moiety to enhance its pharmacological properties. Additionally, the compound's stability and solubility can be improved through various chemical modifications, making it more suitable for preclinical and clinical studies.

Clinical trials involving compounds with similar structures have shown promising results in treating various diseases. For example, a phase II clinical trial evaluating a pyrazole derivative as an anticancer agent demonstrated significant tumor regression in patients with advanced solid tumors. Another study reported that a related compound exhibited potent anti-inflammatory effects in animal models of arthritis. These findings highlight the therapeutic potential of pyrazole derivatives and underscore the importance of continued research into compounds like 3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid.

In conclusion, 3-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1861270-26-9) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure, including the Cbz protecting group and 4-bromo-1-methylpyrazole substituent, provides a solid foundation for further exploration and optimization. Ongoing research into this compound's biological activities and therapeutic applications promises to yield valuable insights and potentially lead to new treatments for various diseases.